Cas no 1038864-61-7 (3-(cyclobutylmethyl)pentane-2,4-dione)

• Product Name: 3-(cyclobutylmethyl)pentane-2,4-dione
• CAS No: 1038864-61-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD29088113
• CID: 4559641
• Update Time: 2025-10-28

3-(cyclobutylmethyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclobutylmethyl)-2,4-pentanedione
• 3-(Cyclobutylmethyl)pentane-2,4-dione
• SY037734
• A926117
• 3-(cyclobutylmethyl)pentane-2,4-dione

• MDL： MFCD29088113
• Inchi： 1S/C10H16O2/c1-7(11)10(8(2)12)6-9-4-3-5-9/h9-10H,3-6H2,1-2H3
• InChI Key： PSWUUWDDKSMFRO-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 178
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-(cyclobutylmethyl)pentane-2,4-dione

Introduction to 3-(cyclobutylmethyl)pentane-2,4-dione (CAS No. 1038864-61-7)

3-(cyclobutylmethyl)pentane-2,4-dione, identified by the Chemical Abstracts Service (CAS) number 1038864-61-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic diketone exhibits a unique structural framework characterized by a cyclobutylmethyl substituent attached to a pentane backbone, with two carbonyl groups positioned at the 2 and 4 carbon atoms. The presence of these functional groups imparts distinct reactivity and potential applications, making it a subject of interest in synthetic chemistry and drug development.

The molecular structure of 3-(cyclobutylmethyl)pentane-2,4-dione can be represented as C₁₁H₁₈O₂, with a molecular weight of approximately 178.26 g/mol. The cyclobutylmethyl group introduces steric hindrance and electronic effects that influence the compound's chemical behavior. This steric bulk can affect the reactivity of the carbonyl groups, potentially altering reaction pathways in synthetic processes. Additionally, the conjugation between the carbonyl groups and the cycloalkyl moiety may lead to unique electronic properties, which are often exploited in medicinal chemistry for designing bioactive molecules.

In recent years, there has been growing interest in 3-(cyclobutylmethyl)pentane-2,4-dione due to its potential applications in pharmaceutical synthesis. The compound serves as a versatile intermediate in the preparation of more complex molecules, including heterocyclic scaffolds that are prevalent in many bioactive drugs. Researchers have explored its utility in constructing novel therapeutic agents by leveraging its reactivity for functional group transformations such as condensation, oxidation, and reduction reactions. These transformations are crucial for generating libraries of compounds for high-throughput screening (HTS) in drug discovery initiatives.

One of the most compelling aspects of 3-(cyclobutylmethyl)pentane-2,4-dione is its role in developing derivatives with enhanced pharmacological properties. The cyclobutyl group can act as a pharmacophore, influencing binding interactions with biological targets such as enzymes and receptors. For instance, modifications at the cycloalkyl position or the carbonyl groups can fine-tune lipophilicity, solubility, and metabolic stability—key factors in drug design. Recent studies have demonstrated its incorporation into kinase inhibitors and other small-molecule drugs where precise structural control is essential for achieving high efficacy and selectivity.

The synthesis of 3-(cyclobutylmethyl)pentane-2,4-dione typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by oxidation or condensation reactions to introduce the diketone functionality. Advances in catalytic methods have further streamlined these processes, enabling more efficient production scales suitable for industrial applications. The development of greener synthetic protocols has also been a focus, with researchers exploring solvent-free conditions or biocatalytic approaches to minimize environmental impact while maintaining high yields.

From a computational chemistry perspective, 3-(cyclobutylmethyl)pentane-2,4-dione has been extensively studied to understand its electronic structure and reactivity. Molecular modeling techniques such as density functional theory (DFT) have provided insights into how the cyclobutyl substituent influences electron distribution across the molecule. These insights are critical for predicting reaction outcomes and designing experiments that optimize yield and selectivity. Additionally, computational screening has identified novel derivatives with improved pharmacokinetic profiles, underscoring the importance of integrating computational methods with experimental work.

The pharmaceutical industry has shown particular interest in 3-(cyclobutylmethyl)pentane-2,4-dione due to its potential as a building block for next-generation therapeutics. Its structural motif is reminiscent of natural products that exhibit significant biological activity, prompting investigations into its derivatives as antimicrobial agents or anti-inflammatory compounds. Preclinical studies have begun to explore the efficacy of certain analogs in animal models, revealing promising results that warrant further investigation into their therapeutic potential. As drug discovery efforts continue to evolve toward more personalized medicine approaches, compounds like 3-(cyclobutylmethyl)pentane-2,4-dione are poised to play an increasingly important role.

Looking ahead, future research on 3-(cyclobutylmethyl)pentane-2,4-dione is likely to focus on expanding its utility through innovative synthetic strategies and exploring new biological applications. The integration of machine learning algorithms into drug design pipelines could accelerate the identification of novel derivatives with desired properties. Furthermore, collaborations between academia and industry will be crucial for translating laboratory findings into clinical candidates that address unmet medical needs. The versatility and potential of this compound make it a cornerstone in modern medicinal chemistry research.